4-Cyano-4'-octylbiphenyl

• CAS: 121479-48-9
• Synonyms: 4'-octyl-4-cyanobiphenyl; 4-n-octyl-4'-cyanobiphenyl
• Molecular Formula: C21H25N
• Molecular Weight: 291.4 g/mol
• SMILES: CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C#N
• InChI: InChI=1S/C21H25N/c1-2-3-4-5-6-7-8-18-9-13-20(14-10-18)21-15-11-19(17-22)12-16-21/h9-16H,2-8H2,1H3
• InChIKey: CSQPODPWWMOTIY-UHFFFAOYSA-N

Formulating with a pure nematic but need smectic phase stability? 8CB (4-Cyano-4'-octylbiphenyl) is the definitive solution-exhibiting both Smectic A (21-32.5°C) and Nematic phases near room temperature, unlike 5CB. • SmA phase enables ferroelectric LC mixtures and smectic layer-reorientation studies unattainable with nematics alone. • Low birefringence (Δn 0.14) minimizes optical scattering in quantum-dot nanocomposites and PDLC gas-separation membranes. • Reliable research-grade supply with flexible bulk packaging-contact BenchChem for a quote.

8CB Liquid Crystal Monomer Overview

4-Cyano-4'-octylbiphenyl, commonly referred to as 8CB, is a thermotropic liquid crystal monomer within the cyanobiphenyl homologous series [1]. It possesses a positive dielectric anisotropy and exhibits two distinct mesophases—smectic A and nematic—near room temperature, a key differentiating feature within its class [1]. The compound has a molecular formula of C21H25N and a molecular weight of 291.43 g/mol [2].

✓ Dual mesophase: Smectic A (21–32.5°C) + Nematic (32.5–40.5°C) near room temperature

✓ Positive dielectric anisotropy (Δε > 0) for field-driven molecular alignment

✓ Low birefringence (Δn 0.14) supports thin-cell and wide-viewing-angle optical designs

• [1] Gray, G. W., & Lydon, J. E. (1974). New type of smectic mesophase? Nature, 252(5480), 221–222. View Source
• [2] University of Hamburg. Gefahrstoffdatenbank: 4-Cyano-4'-octylbiphenyl. Retrieved from chemie.uni-hamburg.de. View Source

8CB vs. 5CB: Smectic Phase & Low Birefringence

While both belong to the cyanobiphenyl family, 4-Cyano-4'-octylbiphenyl (8CB) possesses a longer alkyl chain (C8) compared to its common analog 5CB (C5), resulting in distinct thermodynamic and optical properties. Crucially, 8CB exhibits a stable Smectic A phase in addition to the Nematic phase, whereas 5CB is purely Nematic [1]. Furthermore, 8CB displays significantly lower optical birefringence and different dielectric characteristics than 5CB [2]. Substituting 8CB with a shorter-chain analog in a formulation will fundamentally alter the phase behavior, electro-optical response, and operating temperature window, potentially causing device failure or requiring a complete redesign of the driving electronics.

8CB SmA (21–32.5°C) + N (32.5–40.5°C)

5CB Nematic only

Loss of smectic functionality; phase behavior is fundamentally altered. Smectic-based applications would require complete reformulation.

8CB Δn 0.14 / Δε 13.19

5CB Δn 0.21 / Δε 15.54

Lower birefringence and dielectric response shift electro-optical performance; cell gap and driving voltage may require redesign, not a direct drop-in replacement.

• [1] Gray, G. W., & Lydon, J. E. (1974). New type of smectic mesophase? Nature, 252(5480), 221–222. View Source
• [2] Nature Publishing Group. (2014). Table 3: Birefringence (Δn), dielectric anisotropy (Δɛ) and average elastic constants (k) of host nematic LC mixtures. Polymer Journal. View Source

8CB vs. Close Analogs: Key Metrics

Stable Smectic A Phase vs. Shorter Homologs

Unlike its shorter-chain relative 5CB, which exhibits only a nematic phase, 8CB possesses both Smectic A (SmA) and Nematic (N) mesophases near room temperature [1]. The SmA phase of 8CB is stable between 21°C and 32.5°C, while its nematic phase exists up to 40.5°C [1]. In contrast, the ether analog 4-cyano-4'-octyloxybiphenyl (8OCB) forms a similar smectic phase but at a significantly higher temperature range of 54.5°C to 67°C [1].

Smectic A Phase vs. Homologs

Head-to-head

8CB: SmA 21–32.5°C, N 32.5–40.5°C. 5CB: Nematic only. 8OCB: SmA 54.5–67°C.

Reported mesophase stability window defines smectic-use temperature range.

Optical microscopy & calorimetry data; Gray & Lydon (1974).

Evidence Dimension	Mesophase presence and temperature stability
Target Compound Data	Smectic A: 21°C to 32.5°C; Nematic: 32.5°C to 40.5°C
Comparator Or Baseline	5CB: Nematic only; 8OCB: Smectic A from 54.5°C to 67°C
Quantified Difference	8CB exhibits SmA phase; 5CB does not. 8CB SmA range is 33°C lower than 8OCB.
Conditions	Optical microscopy and calorimetry on pure compounds

Why This Matters

This defines the usable temperature window for smectic-based applications like ferroelectric LC displays or sensors.

• [1] Gray, G. W., & Lydon, J. E. (1974). New type of smectic mesophase? Nature, 252(5480), 221–222. View Source

Lower Birefringence vs. 5CB, 6CB, 7CB

In a comparative study of host nematic LC mixtures, 8CB demonstrated a birefringence (Δn) of 0.14, which is substantially lower than that of its shorter-chain homologs: 5CB (Δn = 0.21), 6CB (Δn = 0.20), and 7CB (Δn = 0.21) [1].

Birefringence Δn

Head-to-head

8CB: Δn 0.14. 5CB: 0.21, 6CB: 0.20, 7CB: 0.21. 33% lower than 5CB/7CB.

Supports low-Δn optical design; influences cell gap and viewing angle.

Host nematic LC mixtures, room temperature.

Evidence Dimension	Optical birefringence (Δn)
Target Compound Data	Δn = 0.14
Comparator Or Baseline	5CB: 0.21; 6CB: 0.20; 7CB: 0.21
Quantified Difference	33% lower than 5CB and 7CB; 30% lower than 6CB
Conditions	Measured in host nematic LC mixtures (5CB/JC1041, 6CB/JC1041, 7CB/JC1041, 8CB/JC1041) at room temperature.

Why This Matters

A lower Δn is critical for achieving specific cell gap requirements and optimizing viewing angles in LCDs.

• [1] Nature Publishing Group. (2014). Table 3: Birefringence (Δn), dielectric anisotropy (Δɛ) and average elastic constants (k) of host nematic LC mixtures. Polymer Journal. View Source

Dielectric Anisotropy vs. 5CB and 7CB

8CB exhibits a dielectric anisotropy (Δɛ) of 13.19, which is lower than 5CB (15.54) and 7CB (14.31) but comparable to 6CB (13.03) [1]. This positions 8CB as a component with moderate dielectric response.

Dielectric Anisotropy Δε

Head-to-head

8CB: Δε 13.19. 5CB: 15.54, 6CB: 13.03, 7CB: 14.31. 15% lower than 5CB.

Moderate dielectric response; relevant to threshold voltage and switching speed.

Measured in host nematic mixtures.

Evidence Dimension	Dielectric anisotropy (Δɛ)
Target Compound Data	Δɛ = 13.19
Comparator Or Baseline	5CB: 15.54; 6CB: 13.03; 7CB: 14.31
Quantified Difference	15% lower than 5CB; 8% lower than 7CB
Conditions	Measured in host nematic LC mixtures (5CB/JC1041, 6CB/JC1041, 7CB/JC1041, 8CB/JC1041).

Why This Matters

This influences the threshold voltage and switching speed in electro-optical devices, impacting power consumption and response time.

• [1] Nature Publishing Group. (2014). Table 3: Birefringence (Δn), dielectric anisotropy (Δɛ) and average elastic constants (k) of host nematic LC mixtures. Polymer Journal. View Source

Lower Melting Point vs. 8OCB

8CB has a melting point (K→SmA) of 21°C [1], whereas its ether analog 8OCB has a melting point (K→SmA) of 54.5°C [2]. This lower melting point allows 8CB to exist in its smectic phase at room temperature, unlike 8OCB, which requires elevated temperatures.

Melting Point vs. 8OCB

Cross-study comparable

8CB: 21°C (K→SmA). 8OCB: 54.5°C (K→SmA). 33.5°C lower.

Enables smectic order at ambient conditions; no heating required.

DSC and optical microscopy data.

Evidence Dimension	Melting point (K→SmA)
Target Compound Data	21°C
Comparator Or Baseline	4-cyano-4'-octyloxybiphenyl (8OCB): 54.5°C
Quantified Difference	33.5°C lower
Conditions	Differential scanning calorimetry (DSC) and optical microscopy.

Why This Matters

This is critical for applications requiring smectic order at ambient conditions, eliminating the need for sample heating.

• [1] University of Hamburg. Gefahrstoffdatenbank: 4-Cyano-4'-octylbiphenyl. Retrieved from chemie.uni-hamburg.de. View Source
• [2] Gray, G. W., & Lydon, J. E. (1974). New type of smectic mesophase? Nature, 252(5480), 221–222. View Source

8CB Application Scenarios

Smectic A-Based LCD Formulations

The unique presence of a room-temperature Smectic A phase (21°C to 32.5°C) in 8CB, as documented by Gray and Lydon [1], makes it a foundational component for developing smectic-based electro-optical devices. Unlike pure nematic materials like 5CB, 8CB can be incorporated into ferroelectric LC mixtures or used to study smectic layer reorientation dynamics, offering a distinct advantage for next-generation display technologies.

Nematic-Smectic A Phase Transition Studies

8CB serves as an exemplary model compound for investigating critical phenomena associated with the nematic to smectic A (N-SmA) phase transition [1]. Its well-defined transition temperature (~32.5°C) and the ability to study both phases near room temperature provide a stable and accessible experimental platform for X-ray scattering, calorimetry, and optical studies [2][3], as highlighted in research on confined geometries and nanoparticle doping.

Low-Δn Nanocomposite & PDLC Host Matrix

Given its significantly lower birefringence (Δn = 0.14) compared to other cyanobiphenyls [1], 8CB is ideally suited for applications requiring reduced optical retardation. This includes its use as a host matrix in soft nanocomposites with quantum dots [2], where minimizing light scattering is crucial, and in PDLC membranes for gas separation [3], where precise control over optical properties is necessary.

Application

Selection Property

Validation Focus

Smectic-A electro-optical research

Stable room-temperature SmA phase

Ferroelectric mixture formulation and smectic layer dynamics

N-SmA phase transition studies

Accessible N-SmA transition near ambient

Critical phenomena via X-ray, calorimetry, and optical methods

Nanocomposite & PDLC host matrix

Low birefringence profile

Optical scattering and retardation control in soft composites

• [1] Nature Publishing Group. (2014). Table 3: Birefringence (Δn), dielectric anisotropy (Δɛ) and average elastic constants (k) of host nematic LC mixtures. Polymer Journal. View Source
• [2] Atata, S. B., & Lelidis, I. (2023). Exploring Quantum Dots Size Impact at Phase Diagram and Electrooptical Properties in 8CB Liquid Crystal Soft-Nanocomposites. Nanomaterials, 13(22), 2980. View Source
• [3] VTechWorks. (2013). Polysulfone and 4-cyano-4'-octylbiphenyl (8CB) used to fabricate polymer dispersed liquid crystal (PDLC) membranes. View Source